![molecular formula C15H9N3O B7472825 2-Quinazolin-4-yloxybenzonitrile](/img/structure/B7472825.png)
2-Quinazolin-4-yloxybenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Quinazolin-4-yloxybenzonitrile is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C16H10N2O.
Scientific Research Applications
2-Quinazolin-4-yloxybenzonitrile has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, it has been found to possess antitumor, anti-inflammatory, and antiviral activities. In materials science, it has been used as a building block for the synthesis of various organic materials such as polymers and liquid crystals. In organic synthesis, it has been used as a versatile reagent for the synthesis of various heterocyclic compounds.
Mechanism of Action
The mechanism of action of 2-Quinazolin-4-yloxybenzonitrile is not fully understood. However, studies have shown that it exerts its antitumor and anti-inflammatory effects by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4). It has also been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
2-Quinazolin-4-yloxybenzonitrile has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been found to inhibit the activity of certain enzymes such as COX-2 and PDE-4. In addition, it has been found to induce apoptosis and cell cycle arrest in cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Quinazolin-4-yloxybenzonitrile in lab experiments include its versatility as a reagent for the synthesis of various heterocyclic compounds, its potential applications in medicinal chemistry and materials science, and its ability to inhibit the activity of certain enzymes. The limitations include its relatively low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 2-Quinazolin-4-yloxybenzonitrile. One direction is the development of more efficient and environmentally friendly synthesis methods. Another direction is the optimization of its antitumor and anti-inflammatory activities for potential clinical applications. Additionally, the study of its potential applications in materials science and organic synthesis could lead to the development of new materials and compounds with unique properties.
Synthesis Methods
The synthesis of 2-Quinazolin-4-yloxybenzonitrile involves the reaction of 2-aminobenzoic acid with 4-chlorophenyl isocyanate in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-hydroxybenzonitrile to yield the final product. The overall reaction scheme is shown below:
properties
IUPAC Name |
2-quinazolin-4-yloxybenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9N3O/c16-9-11-5-1-4-8-14(11)19-15-12-6-2-3-7-13(12)17-10-18-15/h1-8,10H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLYVIZGDHDPLPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)OC2=NC=NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Quinazolin-4-yloxybenzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.